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Compound of Interest

Compound Name: S-(2-methylphenyl) ethanethioate

Cat. No.: B1605889

SMILES Notation:CC1=CC=CC=C1SC(=0)C

This technical guide serves to provide a comprehensive overview of S-(2-methylphenyl)
ethanethioate, also known as S-o-tolyl ethanethioate. Due to the limited availability of specific
experimental data for this particular ortho-isomer in publicly accessible literature, this document
will also draw upon information available for closely related aryl and alkyl thioesters to provide
a broader context for its potential properties and synthesis.

Introduction to Thioesters

Thioesters are a class of organosulfur compounds with the general structure R-S-C(=0)-R'.
They are analogous to esters but with a sulfur atom replacing the oxygen in the alkoxy group.
This substitution imparts unique chemical reactivity, making them valuable intermediates in
organic synthesis. Aryl thioesters, such as S-(2-methylphenyl) ethanethioate, are noted for
their role in various chemical transformations.

Physicochemical Properties

Specific experimental data for the physical properties of S-(2-methylphenyl) ethanethioate
are not readily available. However, we can infer expected properties based on its structure and
data from analogous compounds.

Table 1: Predicted and Comparative Physicochemical Properties of Thioesters
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S-(2- S-(4-
S-Ethyl
methylphenyl)  methylphenyl)  S-Phenyl .
Property . . . ethanethioate[
ethanethioate ethanethioate[ ethanethioate 23]
(Predicted) 1]
Molecular
CoH100S CoH100S CsHsOS CaHsOS
Formula
Molecular Weight  166.24 g/mol 166.24 g/mol [1] 152.21 g/mol 104.17 g/mol [3]
N , _ _ 99-100 °C/6
Boiling Point Not available Not available 116-117 °C
mmHg
) ] ) 1.124 g/mL at 25 .
Density Not available Not available oc Not available
Refractive Index Not available Not available n20/D 1.568 Not available

Synthesis and Experimental Protocols

While a specific protocol for the synthesis of S-(2-methylphenyl) ethanethioate is not detailed
in the provided search results, a general method for the preparation of aryl thioacetates can be
outlined. This typically involves the reaction of a thiophenol with an acetylating agent.

General Experimental Protocol for Aryl Thioacetate
Synthesis

A common method for synthesizing aryl thioacetates is the acylation of the corresponding
thiophenol.

Materials:

e 2-Methylthiophenol (o-thiocresol)

» Acetyl chloride or Acetic anhydride

o Asuitable base (e.g., pyridine, triethylamine)

e Anhydrous solvent (e.g., dichloromethane, diethyl ether)
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Procedure:

¢ In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
methylthiophenol in the anhydrous solvent.

e Cool the solution in an ice bath.

o Slowly add the base, followed by the dropwise addition of the acetylating agent (acetyl
chloride or acetic anhydride).

» Allow the reaction mixture to stir at room temperature for several hours.

o Monitor the reaction progress using thin-layer chromatography (TLC).

» Upon completion, quench the reaction with water or a dilute aqueous acid solution.
o Extract the product with an organic solvent.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the crude product.

 Purify the crude product by distillation or column chromatography.

Note: This is a generalized protocol and would require optimization for the specific synthesis of
S-(2-methylphenyl) ethanethioate.

Spectroscopic Data

Specific spectroscopic data for S-(2-methylphenyl) ethanethioate is not available in the
search results. For structurally similar compounds, techniques such as *H NMR, 3C NMR, and
mass spectrometry are used for characterization. For instance, the NIST WebBook provides
mass spectrometry data for S-ethyl ethanethioate and ethanethioic acid, S-phenyl ester.[3][4]

Biological Activity

There is no specific information regarding the biological activity of S-(2-methylphenyl)
ethanethioate in the provided search results. However, thioester-containing compounds are of
interest in medicinal chemistry and drug development. For example, thio-derivatives of

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625605&Mask=8
https://webbook.nist.gov/cgi/inchi?ID=C934872&Mask=200
https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://www.benchchem.com/product/b1605889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Salvinorin A, a potent natural k-opioid receptor agonist, have been synthesized to study drug-
receptor interactions.[5] The thioacetate group can serve as a precursor to a thiol, which can be
a key functional group in biologically active molecules.

Visualizations

Logical Workflow for the Synthesis of S-(2-
methylphenyl) ethanethioate
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Caption: General synthesis workflow for S-(2-methylphenyl) ethanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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